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Compound of Interest

Compound Name:
1,1,1-Trifluoro-n-

phenylmethanesulfonamide

Cat. No.: B1194102 Get Quote

N-Phenyltriflimide: A Comparative Guide for
Synthetic Chemists
For researchers, scientists, and drug development professionals, the selection of an

appropriate triflating agent is a critical decision in the synthesis of complex molecules. N-

Phenyl-bis(trifluoromethanesulfonimide), also known as N-Phenyltriflimide or PhNTf₂, has

emerged as a significant reagent for the introduction of the trifluoromethanesulfonyl (triflyl)

group. This guide provides a comprehensive literature review of its applications and limitations,

offering a comparative analysis with alternative reagents, supported by experimental data.

N-Phenyltriflimide is a stable, crystalline, and easy-to-handle triflating agent, presenting a

milder and often more selective alternative to the highly reactive trifluoromethanesulfonic

anhydride (Tf₂O). Its primary utility lies in the conversion of phenols, amines, and carbonyl

compounds into their corresponding triflates. These triflates are excellent leaving groups,

rendering the substrates activated for subsequent nucleophilic substitution and, most notably,

palladium-catalyzed cross-coupling reactions such as the Suzuki and Stille couplings.

Comparison of N-Phenyltriflimide with Other
Triflating Agents
The choice of a triflating agent is often a trade-off between reactivity, selectivity, and handling

convenience. N-Phenyltriflimide distinguishes itself from the more traditional triflic anhydride
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(Tf₂O) and other reagents like Comins' reagent.

Reagent Structure Key Advantages Key Limitations

N-Phenyltriflimide C₈H₅F₆NO₄S₂

- Stable, non-

hygroscopic solid,

easy to handle- Milder

and more selective

than Tf₂O- Often

provides
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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